3-bromo-N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide

• IUPAC Name: 3-bromo-N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]benzamide
• InChI: InChI=1S/C17H17BrN2O2/c1-20(2)16(21)10-12-6-8-15(9-7-12)19-17(22)13-4-3-5-14(18)11-13/h3-9,11H,10H2,1-2H3,(H,19,22)
• InChI Key: LOFGASHIZCITLX-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C17H17BrN2O2
• Molecular Weight: 361.2 g/mol
• CAS No.: 1060281-79-9

Description

3-bromo-N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide (herein referred to as 3-Br-N-DMCMB) is a synthetic organic compound that has recently gained attention due to its potential applications in scientific research. 3-Br-N-DMCMB is a brominated analogue of the related compound N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide (N-DMCMB). 3-Br-N-DMCMB has been used in a variety of scientific research applications, including enzyme inhibition, protein labeling, and drug delivery.

Scientific Research Applications

3-Br-3-bromo-N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide has been used in a variety of scientific research applications. It has been used as an enzyme inhibitor, as a protein labeling agent, and as a drug delivery agent. 3-Br-3-bromo-N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide has also been used to study the structure and function of proteins, as well as to study the interactions between proteins and small molecules.

Mechanism of Action

Target of Action

Similar compounds have been known to target benzylic positions in biochemical reactions .

Mode of Action

The compound likely interacts with its targets through a free radical reaction . This involves the loss of a hydrogen atom at the benzylic position, which can be resonance stabilized . The reaction is initiated by N-bromosuccinimide (NBS), which loses the N-bromo atom, leaving behind a succinimidyl radical (S·). It is the S· that removes the hydrogen to form succinimide (SH) .

Biochemical Pathways

The compound likely affects the biochemical pathways involving free radical bromination, nucleophilic substitution, and oxidation . The removal of a hydrogen atom at the benzylic position can lead to various downstream effects, including the formation of resonance-stabilized radicals .

Pharmacokinetics

Similar compounds are known to undergo protodeboronation, a process that could influence their bioavailability .

Result of Action

The removal of a hydrogen atom at the benzylic position can lead to the formation of resonance-stabilized radicals, which could potentially affect cellular processes .

Advantages and Limitations for Lab Experiments

3-Br-3-bromo-N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide has several advantages for use in lab experiments. It is relatively stable and has a low toxicity, making it a safe and effective tool for research. Additionally, it is easy to synthesize and can be used in a variety of experimental setups. The main limitation of 3-Br-3-bromo-N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide is that its mechanism of action is not fully understood, making it difficult to predict its effects in certain experiments.

Future Directions

There are several potential future directions for 3-Br-3-bromo-N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide research. For example, further research could be conducted to better understand its mechanism of action and its effects on proteins and small molecules. Additionally, further research could be conducted to explore its potential applications in drug delivery, as well as its potential use as a therapeutic agent. Finally, 3-Br-3-bromo-N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide could be further studied to determine its potential toxicity and safety profile.

Synthesis Methods

3-Br-3-bromo-N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide can be synthesized from 3-bromo-N-{4-[(dimethylcarbamoyl)methyl]phenyl}benzamide by bromination with N-bromosuccinimide (NBS) in the presence of a base. The reaction is carried out in an aqueous/organic solvent mixture, such as acetonitrile/water, and requires an inert atmosphere. The reaction is typically carried out at room temperature and is completed within a few hours.